Cas no 337973-06-5 (3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid
• CAS No: 337973-06-5
• MF: C₁₂H₁₄INO₄
• MW: 363.148335933685
• MDL: MFCD31608161
• CID: 5185269
• PubChem ID: 12110968
• Update Time: 2025-05-21

3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butoxycarbonylamino-5-iodo-benzoic acid
• Benzoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-iodo-
• 3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid

• MDL： MFCD31608161
• Inchi： 1S/C12H14INO4/c1-12(2,3)18-11(17)14-9-5-7(10(15)16)4-8(13)6-9/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： QOEAINLHQUJKAU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(I)=CC(NC(OC(C)(C)C)=O)=C1

Experimental Properties

• Density: 1.704±0.06 g/cm3(Predicted)
• Boiling Point: 401.3±40.0 °C(Predicted)
• pka: 3.80±0.10(Predicted)

Additional information on 3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid (CAS No. 337973-06-5)

3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid (CAS No. 337973-06-5) is a specialized organic compound widely utilized in pharmaceutical research, medicinal chemistry, and material science. This compound, featuring both a tert-butoxycarbonyl (Boc) protecting group and an iodo substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it invaluable for peptide coupling, cross-coupling reactions, and the development of targeted drug delivery systems.

In recent years, the demand for Boc-protected intermediates like 3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid has surged due to their role in protease inhibitor design and cancer therapeutics. Researchers frequently search for "Boc-amino acid derivatives" or "iodo-substituted benzoic acids" to explore their applications in click chemistry and bioconjugation. The compound’s iodine moiety also enables radiolabeling, a technique pivotal in PET imaging and diagnostic agent development.

The synthesis of 3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid typically involves electrophilic aromatic substitution and Boc protection strategies. Its carboxylic acid functionality allows for further derivatization, making it a versatile building block for small-molecule libraries. Notably, its stability under solid-phase peptide synthesis (SPPS) conditions has garnered attention in combinatorial chemistry workflows.

From an industrial perspective, CAS No. 337973-06-5 is often referenced in patents related to kinase inhibitors and GPCR modulators. The rise of AI-driven drug discovery has further amplified interest in such compounds, as they are frequently used to train machine learning models for molecular property prediction. Queries like "Boc-iodobenzoic acid solubility" or "337973-06-5 supplier" reflect its commercial relevance.

Environmental and regulatory considerations are also pivotal. While 3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid is not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s biodegradability and ecotoxicology profile align with green chemistry principles, a trending topic in sustainable pharmaceutical manufacturing.

In summary, 3-{(tert-butoxy)carbonylamino}-5-iodobenzoic acid (CAS No. 337973-06-5) exemplifies the intersection of chemical innovation and biomedical application. Its multifaceted utility ensures its prominence in both academic and industrial research, addressing contemporary challenges in drug development and molecular imaging.